Cas no 82672-09-1 (ethyl 3-ethyl-2-oxooxolane-3-carboxylate)

• Product name: ethyl 3-ethyl-2-oxooxolane-3-carboxylate
• CAS No: 82672-09-1
• MF: C₉H₁₄O₄
• MW: 186.20500
• CID: 988075
• PubChem ID: 232586

ethyl 3-ethyl-2-oxooxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-ethyl-2-oxooxolane-3-carboxylate
• 3-Aethyl-2-oxo-tetrahydro-furan-3-carbonsaeure-aethylester
• 3-ethyl-2-oxotetrahydrofuran-3-carboxylic acid ethyl ester
• ethyl 3-ethyl-2-oxotetrahydrofuran-3-carboxylate
• NSC30251
• DTXSID00283179
• 82672-09-1
• NSC-30251

• Inchi： InChI=1S/C9H14O4/c1-3-9(7(10)12-4-2)5-6-13-8(9)11/h3-6H2,1-2H3
• InChI Key： CECVZLLPZCXYAQ-UHFFFAOYSA-N
• SMILES： CCC1(CCOC1=O)C(=O)OCC

Computed Properties

• Exact Mass: 186.08900
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 0.89280